Cas no 6276-48-8 (4-methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one)

4-Methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one is a benzodiazepine derivative with a fused diazepine ring structure, offering potential utility in pharmaceutical and chemical research. Its rigid bicyclic framework and functional groups make it a valuable intermediate for synthesizing biologically active compounds, particularly in central nervous system (CNS) drug development. The methyl substitution at the 4-position enhances its stability and modulates electronic properties, which may influence binding affinity in target interactions. This compound’s well-defined heterocyclic core also facilitates structure-activity relationship (SAR) studies. Suitable for controlled reactions, it serves as a precursor for further functionalization, supporting applications in medicinal chemistry and ligand design.
4-methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one structure
6276-48-8 structure
Product Name:4-methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one
CAS No:6276-48-8
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD00524790
CID:508315
Update Time:2025-06-07

4-methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodiazepin-2-one,1,3-dihydro-4-methyl-
    • 4-methyl-1,3-dihydro-1,5-benzodiazepin-2-one
    • 1,3-dihydro-4-methyl-2H-1,5-benzodiazepin-2-one
    • 2,3-Dihydro-4-methyl-1H-1,5-benzodiazepin-2-one
    • 2H-1,5-Benzodiazepin-2-one,1,3-dihydro-4-methyl
    • 4-Methyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one
    • 4-methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one
    • 4-methyl-3H-1,5-benzodiazepin-2-one
    • MDL： MFCD00524790
    • Inchi： 1S/C10H10N2O/c1-7-6-10(13)12-9-5-3-2-4-8(9)11-7/h2-5H,6H2,1H3,(H,12,13)
    • InChI Key： AFHSLLLKMSITIA-UHFFFAOYSA-N
    • SMILES： O=C1CC(C)=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 174.07900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 41.46000
  • LogP: 1.69480

4-methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M303538-1mg
4-\u200bMethyl-\u200b2,\u200b3-\u200bdihydro-\u200b1H-\u200b1,\u200b5-\u200bbenzodiazepin-\u200b2-\u200bone
 6276-48-8
1mg
 $ 64.00 2023-04-15
TRC
M303538-5mg
4-\u200bMethyl-\u200b2,\u200b3-\u200bdihydro-\u200b1H-\u200b1,\u200b5-\u200bbenzodiazepin-\u200b2-\u200bone
 6276-48-8
5mg
 $ 81.00 2023-04-15
TRC
M303538-10mg
4-\u200bMethyl-\u200b2,\u200b3-\u200bdihydro-\u200b1H-\u200b1,\u200b5-\u200bbenzodiazepin-\u200b2-\u200bone
 6276-48-8
10mg
 $ 115.00 2023-04-15
abcr
AB346471-100 mg
4-Methyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one; .
 6276-48-8
100 mg
 €208.80 2023-07-19
Chemenu
CM523119-1g
4-Methyl-1H-benzo[b][1,4]diazepin-2(3H)-one
 6276-48-8 97%
1g
 $577 2022-06-10
SHENG KE LU SI SHENG WU JI SHU
sc-323211-1 g
4-Methyl-1,3-dihydro-benzo[b][1,4]diazepin-2-one,
 6276-48-8
1g
 ￥5,964.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-323211-1g
4-Methyl-1,3-dihydro-benzo[b][1,4]diazepin-2-one,
 6276-48-8
1g
 ￥5964.00 2023-09-05
abcr
AB346471-100mg
4-Methyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one; .
 6276-48-8
100mg
 €208.80 2024-06-08
Life Chemicals
F3161-0226-0.25g
4-methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one
 6276-48-8 95%+
0.25g
 $532.0 2023-09-06
Life Chemicals
F3161-0226-0.5g
4-methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one
 6276-48-8 95%+
0.5g
 $561.0 2023-09-06

4-methyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one Production Method

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